BGC 20-1531 hydrochloride
Description
High affinity and selective EP4 antagonist (Ki = 3 nM). Exhibits >2500-fold selectivity for EP4 over EP2 and EP3. Also selective over a range of other prostanoid receptors, ion channels, transporters and enzymes. Inhibits PGE2-induced vasodilation of middle cerebral and meningeal arteries in vitro, and carotid blood flow in vivo. Orally bioavailable.
Scientific Research Applications
Bioactive Glass-Ceramic Nanorods Synthesis and Characterization :
- This study discusses the fabrication of rod-like bioactive glass-ceramics (BGCs) using a hydrothermal treatment based on a sol-gel precursor. It was found that these BGC nanorods have a higher surface area and enhanced bioactivity compared to BGC microrods. This technique could have potential applications in bioactive composite reinforcement or bone grafting applications (Zeimaran et al., 2016).
Biogeochemical-Argo Network :
- This paper describes the Biogeochemical-Argo (BGC-Argo) network, a sensor network for observing biogeochemical properties throughout the ocean. It highlights the importance of this network in understanding biogeochemical processes like the biological carbon pump and air-sea CO2 exchanges (Claustre et al., 2020).
Integrated Biogeochemical Model (PnET-BGC) :
- This study evaluates the PnET-BGC model, an integrated biogeochemical model, against soil and stream data. The model simulates chemical transformations in forest ecosystems and can be used to evaluate the response of soil and water chemistry to various disturbances (Gbondo-Tugbawa et al., 2001).
properties
Product Name |
BGC 20-1531 hydrochloride |
|---|---|
Molecular Formula |
C26H24N2O6S.HCl |
Molecular Weight |
529 |
synonyms |
Alternative Name: PGN 1531 |
Origin of Product |
United States |
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